Cas no 52460-98-7 (4-Imidazolidinone, 3,5,5-triphenyl-2-thioxo-)

• Product Name: 4-Imidazolidinone, 3,5,5-triphenyl-2-thioxo-
• CAS No: 52460-98-7
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 359571
• PubChem ID: 5379253
• Update Time: 2025-04-19

4-Imidazolidinone, 3,5,5-triphenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 3,5,5-triphenyl-2-thioxo-
• 3,5,5-triphenyl-2-sulfanylideneimidazolidin-4-one
• VYCBHDCXQUZIJV-UHFFFAOYSA-N
• 52460-98-7
• CHEMBL353091
• DTXSID40418842
• BDBM23311
• thiohydantoin compound, 2
• 3,5,5-triphenyl-2-thioxoimidazolidin-4-one
• 3,5,5-Triphenyl-2-thioxo-4-imidazolidinone

• Inchi： 1S/C21H16N2OS/c24-19-21(16-10-4-1-5-11-16,17-12-6-2-7-13-17)22-20(25)23(19)18-14-8-3-9-15-18/h1-15H,(H,22,25)
• InChI Key： VYCBHDCXQUZIJV-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C(C2C=CC=CC=2)(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 344.09848
• Monoisotopic Mass: 344.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34